Cas no 65141-31-3 (Benzo[b]thiophen-2(3H)-one, 5-chloro-)

• Product Name: Benzo[b]thiophen-2(3H)-one, 5-chloro-
• CAS No: 65141-31-3
• MF: C₈H₅ClOS
• MW: 184.642699956894
• CID: 2793441
• PubChem ID: 12416114
• Update Time: 2025-04-21

Benzo[b]thiophen-2(3H)-one, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 65141-31-3
• SCHEMBL9700006
• 5-Chloro-1-benzothiophen-2(3H)-one
• 5-CHLORO-3H-1-BENZOTHIOPHEN-2-ONE
• DTXSID70497246
• AKOS005067937
• Benzo[b]thiophen-2(3H)-one, 5-chloro-

• Inchi： 1S/C8H5ClOS/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-3H,4H2
• InChI Key： JPABYTGKHUGVBB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(=O)S2

Computed Properties

• Exact Mass: 183.9749636g/mol
• Monoisotopic Mass: 183.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers